REACTION_SMILES
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[Br:1][c:2]1[c:3]([O:11][CH:12]2[CH2:13][CH2:14][CH2:15]2)[n:4][cH:5][c:6]([C:7](=[O:8])[OH:9])[cH:10]1.[C:26](=[O:27])([O-:28])[O-:29].[CH2:32]1[O:33][CH2:34][CH2:35][CH2:36]1.[Cl:16][c:17]1[cH:18][cH:19][c:20]([B:23]([OH:24])[OH:25])[cH:21][cH:22]1.[K+:30].[K+:31].[OH2:37].[cH:38]1[cH:39][cH:40][c:41]([P:42]([Pd:43]([P:44]([c:45]2[cH:46][cH:47][cH:48][cH:49][cH:50]2)([c:51]2[cH:52][cH:53][cH:54][cH:55][cH:56]2)[c:57]2[cH:58][cH:59][cH:60][cH:61][cH:62]2)([P:63]([c:64]2[cH:65][cH:66][cH:67][cH:68][cH:69]2)([c:70]2[cH:71][cH:72][cH:73][cH:74][cH:75]2)[c:76]2[cH:77][cH:78][cH:79][cH:80][cH:81]2)[P:82]([c:83]2[cH:84][cH:85][cH:86][cH:87][cH:88]2)([c:89]2[cH:90][cH:91][cH:92][cH:93][cH:94]2)[c:95]2[cH:96][cH:97][cH:98][cH:99][cH:100]2)([c:101]2[cH:102][cH:103][cH:104][cH:105][cH:106]2)[c:107]2[cH:108][cH:109][cH:110][cH:111][cH:112]2)[cH:113][cH:114]1>>[c:2]1(-[c:20]2[cH:19][cH:18][c:17]([Cl:16])[cH:22][cH:21]2)[c:3]([O:11][CH:12]2[CH2:13][CH2:14][CH2:15]2)[n:4][cH:5][c:6]([C:7](=[O:8])[OH:9])[cH:10]1
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reactant
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Smiles
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O=C(O)c1cnc(OC2CCC2)c(Br)c1
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reactant
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Smiles
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O=C([O-])[O-]
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reactant
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Smiles
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C1CCOC1
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reactant
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Smiles
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OB(O)c1ccc(Cl)cc1
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reactant
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Smiles
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[K+]
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reactant
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Smiles
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[K+]
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reactant
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Smiles
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O
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Name
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccc(P(c2ccccc2)(c2ccccc2)[Pd](P(c2ccccc2)(c2ccccc2)c2ccccc2)(P(c2ccccc2)(c2ccccc2)c2ccccc2)P(c2ccccc2)(c2ccccc2)c2ccccc2)cc1
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Type
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product
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Smiles
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O=C(O)c1cnc(OC2CCC2)c(-c2ccc(Cl)cc2)c1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |